Cas no 1186-31-8 (4-Methylhept-1-en-4-ol)

• Product Name: 4-Methylhept-1-en-4-ol
• CAS No: 1186-31-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 83471
• PubChem ID: 136921
• Update Time: 2025-04-18

4-Methylhept-1-en-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-hepten-4-ol
• 4-methylhept-1-en-4-ol
• 1-Hepten-4-ol,4-methyl
• 1-methyl-1-propylbut-3-en-1-ol
• 4-methyl-hept-1-en-4-ol
• 4-methylhept-6-en-4-ol
• Methyl-allyl-propyl-carbinol
• FT-0694724
• 1186-31-8
• CS-0366629
• MFCD00021838
• 1-Hepten-4-ol, 4-methyl-
• Allylmethylpropylcarbinol
• DTXSID10922729
• SCHEMBL9451200
• 4-Methylhept-1-en-4-ol

• MDL： MFCD00021838
• Inchi： 1S/C8H16O/c1-4-6-8(3,9)7-5-2/h4,9H,1,5-7H2,2-3H3
• InChI Key： PYKQMQBNPLNLPS-UHFFFAOYSA-N
• SMILES： OC(C)(CC=C)CCC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,83 g/cm3
• Melting Point: -31.5°C (estimate)
• Boiling Point: 202.67°C (estimate)
• Flash Point: 51°(124°F)
• Refractive Index: 1.4359 (estimate)
• PSA: 20.23000
• LogP: 2.11360
• Solubility: Insoluble in water

4-Methylhept-1-en-4-ol Security Information

• HazardClass：3